N-(1,1-dioxidotetrahydrothiophen-3-yl)-N,3,5-trimethylbenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N,3,5-trimethylbenzamide
• InChI: InChI=1S/C14H19NO3S/c1-10-6-11(2)8-12(7-10)14(16)15(3)13-4-5-19(17,18)9-13/h6-8,13H,4-5,9H2,1-3H3
• InChI Key: MNIZWRQNAUWZNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N(C)C2CCS(=O)(=O)C2)C
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

“N-(1,1-dioxidotetrahydrothiophen-3-yl)formamide” is a chemical compound. It has a molecular formula of C5H9NO3S-2 and a molecular weight of 163.19486.

Synthesis Analysis

A series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers were synthesized as part of a study. The researchers identified a new ether-based scaffold and paired this with a novel sulfone-based head group to identify a potent and selective GIRK1/2 activator.

Molecular Structure Analysis

The molecular weight of N-(1,1-dioxidotetrahydrothiophen-3-yl)formamide is 163.19486 g/mol.

Chemical Reactions Analysis

The researchers in the study identified a new ether-based scaffold and paired this with a novel sulfone-based head group to afford a new class of GIRK1/2 activators. Chemical optimization improved potency, human liver microsome stability, and brain penetration in rat (K p).

Physical And Chemical Properties Analysis

The molecular weight of N-(1,1-dioxidotetrahydrothiophen-3-yl)formamide is 163.19486 g/mol.

Scientific Research Applications

G Protein-Gated Inwardly-Rectifying Potassium (GIRK) Channel Activation

• The compound has been explored as a novel activator of GIRK channels. These channels play a crucial role in G protein-coupled receptor (GPCR) signaling pathways, modulating cellular excitability. .

Antibacterial Activity

• In practical research, this compound has been evaluated for its antibacterial action. .

Metabolic Stability Optimization

• Researchers have focused on improving the metabolic stability of N-(1,1-dioxidotetrahydrothiophen-3-yl)-N,3,5-trimethylbenzamide derivatives. .

Drug Discovery and Lead Optimization

• Researchers continue to investigate this compound as part of drug discovery efforts. .

Mechanism of Action

Target of Action

The primary target of N-(1,1-dioxidotetrahydrothiophen-3-yl)-N,3,5-trimethylbenzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as a GIRK channel activator . It interacts with the GIRK channels, leading to their activation. This activation results in the modulation of cell excitability .

Biochemical Pathways

The activation of GIRK channels affects the potassium ion flow across the cell membrane, which is a crucial aspect of cellular excitability . This can have downstream effects on various physiological processes, including heart rate regulation and neurotransmission .

Result of Action

The activation of GIRK channels by this compound can lead to changes in cellular excitability. This can have various molecular and cellular effects, depending on the specific cell type and the physiological context .

Future Directions

The discovery and characterization of a series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers as GIRK1/2 potassium channel activators opens up new possibilities for research. These compounds could potentially be used in the treatment of conditions like pain perception, epilepsy, reward/addiction, and anxiety.